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Compound of Interest

Compound Name:
5-Methyl-3-

(trifluoromethyl)isoxazole

Cat. No.: B026444 Get Quote

A Technical Guide to 5-Methyl-3-
(trifluoromethyl)isoxazole
For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of 5-Methyl-3-(trifluoromethyl)isoxazole, a

fluorinated heterocyclic compound of interest in medicinal chemistry. It covers its chemical

identity, synthesis protocols, and the therapeutic potential inferred from structurally related

molecules.

Chemical Identity and Properties
5-Methyl-3-(trifluoromethyl)isoxazole is identified by the CAS Number 111079-03-9.[1] The

trifluoromethyl (-CF3) group is a key feature, often incorporated into drug candidates to

enhance metabolic stability, bioavailability, and binding affinity.[2] The presence of this strongly

electron-withdrawing group can significantly alter the physicochemical properties of the parent

molecule.[2][3][4]

A summary of its key chemical properties is presented below.
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Property Value Reference

IUPAC Name
5-Methyl-3-

(trifluoromethyl)isoxazole
N/A

CAS Number 111079-03-9 [1]

Molecular Formula C5H4F3NO [1]

Molecular Weight 167.09 g/mol [1]

SMILES Code FC(C1=NOC(C)=C1)(F)F [1]

Storage Sealed in dry, 2-8°C [1]

Synthesis and Experimental Protocols
While specific synthesis routes for 5-Methyl-3-(trifluoromethyl)isoxazole are not extensively

detailed, a general and robust protocol for preparing 5-substituted-3-(trifluoromethyl)isoxazoles

has been established.[5][6] This methodology is based on the [3+2] cycloaddition reaction

between trifluoroacetonitrile oxide (generated in situ) and an appropriate alkyne.[6] For the

synthesis of the target compound, the alkyne substrate would be propyne.

This protocol is adapted from established methods for the cycloaddition of trifluoroacetonitrile

oxide with alkyl alkynes.[5]

Step 1: Preparation of Trifluoroacetonitrile Oxide Precursor The synthesis begins with the

preparation of a stable precursor for trifluoroacetonitrile oxide, such as trifluorohydroximoyl

bromide, which can be synthesized from commercially available trifluoromethylated

hemiacetals.[6]

Step 2: [3+2] Cycloaddition Reaction

An ether solution of the trifluoroacetonitrile oxide precursor (1.0 eq.) and the corresponding

alkyl alkyne (e.g., propyne, 2.0 eq.) are dissolved in toluene.

A solution of sodium carbonate (Na2CO3, 2.0 eq.) in water is added dropwise to the stirred

reaction mixture via a syringe pump over a period of 16 hours at room temperature.[5]
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Upon completion, hexane is added to the mixture. The resulting precipitate is filtered off and

washed with ethyl acetate.

The combined organic filtrate is washed sequentially with water and brine, dried over

magnesium sulfate (MgSO4), and concentrated under reduced pressure.[5]

The crude product is purified by flash column chromatography (e.g., hexane →

EtOAc/hexane gradient) to afford the final 5-alkyl-3-(trifluoromethyl)isoxazole.[5]
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Starting Materials

Reaction Conditions

Purification

Trifluoroacetonitrile Oxide Precursor
(in Et2O)

Na2CO3 (aq)
Syringe Pump, 16h, RT

Propyne (Alkyne)
(in Toluene)

Work-up
(Hexane, Filtration, Washing)

Crude Mixture

Purification
(Flash Chromatography)

5-Methyl-3-(trifluoromethyl)isoxazole
(Final Product)
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Physicochemical Modifications

Pharmacokinetic Improvements

Trifluoromethyl (-CF3) Group
Incorporation

Increased Lipophilicity Enhanced Metabolic Stability
(Blocks Oxidation) Altered Acidity/Basicity

Improved Membrane Permeability Increased Bioavailability Enhanced Binding Affinity
to Target

Improved Drug Candidate Profile

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [CAS number and IUPAC name for 5-Methyl-3-
(trifluoromethyl)isoxazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b026444#cas-number-and-iupac-name-for-5-methyl-3-
trifluoromethyl-isoxazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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